Cas no 1235663-59-8 (N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide
• CAS No: 1235663-59-8
• MF: C₁₉H₂₈FN₃O₂S
• MW: 381.507926940918
• CID: 6030793
• PubChem ID: 49688036
• Update Time: 2025-05-28

N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide
• AKOS024491948
• N-tert-butyl-4-({2-[(4-fluorophenyl)sulfanyl]acetamido}methyl)piperidine-1-carboxamide
• 1235663-59-8
• F5033-2648
• N-(tert-butyl)-4-((2-((4-fluorophenyl)thio)acetamido)methyl)piperidine-1-carboxamide
• N-tert-butyl-4-[[[2-(4-fluorophenyl)sulfanylacetyl]amino]methyl]piperidine-1-carboxamide
• VU0631165-1

• Inchi： 1S/C19H28FN3O2S/c1-19(2,3)22-18(25)23-10-8-14(9-11-23)12-21-17(24)13-26-16-6-4-15(20)5-7-16/h4-7,14H,8-13H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key： ONPCPLQQQUTHKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(NCC1CCN(C(NC(C)(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 381.18862648g/mol
• Monoisotopic Mass: 381.18862648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.7Ų

Additional information on N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide

Comprehensive Overview of N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide (CAS No. 1235663-59-8)

N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide (CAS No. 1235663-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperidine core with a 4-fluorophenyl sulfanylacetamido moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological targets, given its tert-butyl and carboxamide functional groups, which are often associated with enhanced metabolic stability and binding affinity.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide aligns with this trend, as its structure suggests potential interactions with enzymes or receptors involved in disease pathways. For instance, the 4-fluorophenyl group is a common pharmacophore in drugs targeting central nervous system (CNS) disorders, while the piperidine scaffold is frequently employed in the design of kinase inhibitors. These attributes make it a compelling candidate for further investigation in preclinical studies.

The synthesis and characterization of N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide require meticulous attention to detail. The presence of the sulfanylacetamido linker introduces a degree of flexibility, which can influence the compound's conformational dynamics and binding properties. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for verifying its purity and structural integrity. These methods are critical for ensuring reproducibility in research, a topic frequently searched by scientists and quality control professionals.

From a therapeutic perspective, the compound's lipophilicity and hydrogen-bonding capacity are key factors in its drug-likeness. The tert-butyl group, for example, may enhance membrane permeability, while the carboxamide functionality could facilitate interactions with biological macromolecules. Such properties are often explored in the context of drug design and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling, which are hot topics in pharmaceutical forums and academic discussions.

Beyond its potential medicinal applications, N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide also serves as a valuable tool in chemical biology. Researchers utilize such compounds to probe enzyme mechanisms or validate new targets in high-throughput screening campaigns. The integration of computational modeling and structure-activity relationship (SAR) studies further amplifies its utility, enabling the optimization of lead compounds for enhanced efficacy and selectivity.

In summary, N-tert-butyl-4-({2-(4-fluorophenyl)sulfanylacetamido}methyl)piperidine-1-carboxamide (CAS No. 1235663-59-8) represents a multifaceted molecule with promising applications in drug discovery and chemical biology. Its structural features, including the piperidine core and 4-fluorophenyl substituent, align with contemporary research trends, making it a subject of ongoing exploration. As the scientific community continues to seek innovative solutions for unmet medical needs, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutics.